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Compound of Interest

Compound Name: 2-Bromo-4-methylhexane

Cat. No.: B13611866 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is a significant lack of specific toxicological data for 2-Bromo-4-
methylhexane. The information presented in this guide is largely based on a "read-across"

approach from structurally similar compounds, primarily other C7 and C8 alkyl bromides, and

general knowledge of the toxicology of haloalkanes. This guide is intended for informational

purposes and should not be substituted for a comprehensive risk assessment based on

experimental data for 2-Bromo-4-methylhexane.

Chemical and Physical Properties
2-Bromo-4-methylhexane is a halogenated alkane with the chemical formula C₇H₁₅Br. Its

structure and basic properties are summarized below.
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Property Value Source

CAS Number 61653-12-1 -

Molecular Formula C₇H₁₅Br -

Molecular Weight 179.10 g/mol -

Appearance
No data available; likely a

liquid
Inferred

Boiling Point No data available -

Melting Point No data available -

Density No data available -

Solubility Insoluble in water
Inferred from similar

compounds

Hazard Identification and Classification
While no specific GHS classification for 2-Bromo-4-methylhexane is available, a predicted

classification can be inferred from its structural analogs, such as 2-bromohexane.

Hazard Class Hazard Category Hazard Statement GHS Pictogram

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
🔥

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
❕

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
❕

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
❕

Note: This classification is predictive and based on data for 2-bromohexane.
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Toxicological Profile (Read-Across Approach)
Due to the absence of specific toxicological studies on 2-Bromo-4-methylhexane, this section

provides an overview of the potential toxicological effects based on the known hazards of alkyl

bromides and similar haloalkanes.

Acute Toxicity
The acute toxicity of 2-Bromo-4-methylhexane is not known. However, alkyl bromides, in

general, can be harmful if swallowed, inhaled, or in contact with skin. Inhalation may cause

respiratory tract irritation.[1]

Skin and Eye Irritation
Based on data from similar compounds, 2-Bromo-4-methylhexane is expected to be a skin

and eye irritant.[1] Direct contact can cause redness, pain, and inflammation.

Genotoxicity
Alkyl halides are a class of compounds that are often considered potential genotoxic impurities

in pharmaceutical manufacturing.[2][3] They are alkylating agents and have the potential to

react with DNA, which can lead to mutations.[4][5] Several halogenated alkanes have shown

positive results in mutagenicity assays, such as the Ames test.[6]

Carcinogenicity
There is no data on the carcinogenic potential of 2-Bromo-4-methylhexane. Some

haloalkanes have been found to be carcinogenic in animal studies.[7]

Neurotoxicity
Some brominated compounds have been shown to exert neurotoxic effects.[8]

Experimental Protocols (Representative)
As no specific experimental data for 2-Bromo-4-methylhexane is available, this section

provides detailed methodologies for key experiments that would be used to assess the

toxicological profile of a novel compound.
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In Vitro Cytotoxicity Assay: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Principle: NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable

cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble

formazan, which has a purple color.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and

incubate for 24 hours.

Compound Treatment: Treat the cells with various concentrations of the test compound (e.g.,

2-Bromo-4-methylhexane) and incubate for a desired time period (e.g., 24, 48, or 72

hours). Include untreated and vehicle-only controls.

MTT Addition: Add MTT solution to each well and incubate for 2-4 hours.

Solubilization: Add a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M

HCl) to dissolve the formazan crystals.

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Genotoxicity Assay: Ames Test (Bacterial Reverse
Mutation Assay)
Principle: This assay uses several strains of the bacterium Salmonella typhimurium with

mutations in genes involved in histidine synthesis. These bacteria are auxotrophic for histidine

and will not grow on a histidine-free medium. A mutagen can cause a reverse mutation,

allowing the bacteria to grow on a histidine-free medium.

Protocol:

Preparation: Prepare different concentrations of the test compound.
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Exposure: Mix the test compound with the bacterial tester strain in the presence and

absence of a metabolic activation system (S9 mix).

Plating: Plate the mixture on a minimal agar medium lacking histidine.

Incubation: Incubate the plates for 48-72 hours.

Scoring: Count the number of revertant colonies and compare it to the control plates. A

significant increase in the number of revertant colonies indicates mutagenic potential.

Signaling Pathways and Workflows
Given the lack of data on the specific biological effects of 2-Bromo-4-methylhexane, a

generalized diagram illustrating potential pathways of chemical-induced cell death is provided

below. Additionally, a logical workflow for the safety assessment of a novel chemical is

presented.
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General Chemical-Induced Cell Death Pathways
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Caption: Generalized signaling pathways in chemical-induced cell death.
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Workflow for Novel Chemical Safety Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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